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Compound of Interest
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Cat. No.: B126708 Get Quote

An In-depth Technical Guide to the Safe Handling of Z-Phenylalaninol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Z-Phenylalaninol
(CAS RN: 6372-14-1), a chiral amino alcohol utilized as a building block in organic synthesis

and pharmaceutical development.[1] Given that the toxicological properties of many research

chemicals have not been fully investigated, a cautious and informed approach is paramount to

ensure laboratory safety. This document synthesizes information from multiple safety data

sheets (SDS) and chemical databases to provide a thorough overview for professionals.

Hazard Identification and Classification
Z-Phenylalaninol is not consistently classified as a hazardous substance by all suppliers

under Regulation (EC) No. 1272/2008.[2] However, some safety data sheets indicate it may be

harmful if swallowed and can cause skin and eye irritation or burns.[3][4] One supplier

classifies the material as corrosive.[4] Due to the lack of exhaustive toxicological data, it is

prudent to handle this compound with care, assuming it is potentially hazardous.[5]

Key Potential Hazards:

May cause irritation to the skin, eyes, and respiratory tract.[6]

May be harmful if ingested.[3]
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Stable under recommended storage conditions, but incompatible with strong oxidizing

agents, acids, acid chlorides, and acid anhydrides.[6][7]

Hazardous decomposition products upon combustion include carbon oxides (CO, CO2) and

nitrogen oxides (NOx).[3][6]

Physical and Toxicological Properties
Quantitative data for Z-Phenylalaninol and its related compounds are summarized below. A

significant portion of toxicological data is not available, underscoring the need for careful

handling.
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Property Value Source(s)

Chemical Identity

IUPAC Name
benzyl N-[(2S)-1-hydroxy-3-

phenylpropan-2-yl]carbamate
[8]

Synonyms

Z-L-Phenylalaninol, Cbz-

Phenylalaninol, (S)-2-(Z-

Amino)-3-phenyl-1-propanol

[9][10]

CAS Number 6372-14-1 [10]

Molecular Formula C17H19NO3 [8][9]

Molecular Weight 285.34 g/mol [8][10]

Physical Properties

Physical State Crystalline Powder Solid [5][6]

Appearance Light yellow [5][6]

Melting Point 90 - 94 °C (194 - 201.2 °F) [5][10]

Solubility No data available [6]

Toxicological Data

Acute Toxicity (Oral) No data available [5]

Acute Toxicity (Dermal) No data available [5]

Acute Toxicity (Inhalation) No data available [5]

Skin Corrosion/Irritation
No data available; some

sources indicate it is corrosive.
[4][5]

Carcinogenicity

No ingredient is identified as a

carcinogen by IARC, ACGIH,

or NTP.

Safe Handling and Engineering Controls
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Proper handling procedures are critical to minimize exposure risk. This involves a combination

of engineering controls and personal protective equipment.

Engineering Controls
Use process enclosures, local exhaust ventilation, or other engineering controls to maintain

airborne levels below any recommended exposure limits.[6] When handling the solid

compound, all manipulations should be performed in a chemical fume hood to prevent the

inhalation of airborne particles.[11] Ensure that an eyewash station and safety shower are

readily accessible.[11]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is required. The selection of appropriate PPE should follow a

risk-based assessment of the procedures being performed.
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Handling Z-Phenylalaninol?

Minimum PPE:
- ANSI Z87.1 Safety Glasses

- Nitrile Gloves
- Lab Coat

- Long Pants & Closed-Toe Shoes

Yes

Risk of dust
generation?

Add NIOSH-approved
N95 dust mask/respirator

Yes

Significant risk
of splashing?

No

Wear face shield
over safety glasses

Yes

Proceed with work

No

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Methodology for PPE Selection and Use:
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Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[7] A face

shield should be worn in addition to goggles if there is a significant risk of splashing.[3][11]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile or neoprene).[3][11]

Gloves must be inspected before use. Use proper glove removal technique, without touching

the glove's outer surface, to avoid skin contact.[2] Dispose of contaminated gloves after use

in accordance with laboratory practices and regulations.[3]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to prevent skin

exposure.[6][12] For procedures with a higher risk of splashes, a chemical-resistant apron is

recommended.[11]

Respiratory Protection: If handling procedures may generate dust, use a NIOSH-approved

N95 (US) or P1 (EN 143) dust mask or respirator.[6][11] All respiratory protection should be

used in accordance with a comprehensive respiratory protection program.

Hygiene Measures
Wash hands thoroughly with soap and water after handling is complete, before breaks, and at

the end of the workday.[3][6] Do not eat, drink, or smoke in handling areas.[13] Launder

contaminated clothing before reuse.[3][13]

Storage and Disposal
Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7] Store away from

incompatible materials such as acids, acid chlorides, acid anhydrides, and strong oxidizing

agents.[6][13] Some sources note that the material is air-sensitive and should be stored under

an inert gas.[6]

Disposal
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[6] Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Decontaminate empty containers before disposal.[13] Do not let the product enter drains.[3]
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Emergency Procedures: First Aid and Spill
Response
First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Occurs

What type of exposure?

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

1. Move person to fresh air.
2. If not breathing, give artificial respiration.

3. Consult a physician.

1. Take off contaminated clothing immediately.
2. Wash off with soap and plenty of water.

3. Consult a physician.

1. Rinse cautiously with water for at least 15 mins.
2. Remove contact lenses, if present and easy to do.

3. Immediately call a POISON CENTER or doctor.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.
4. Consult a physician.

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Experimental Protocol for First Aid Response:

Inhalation: If breathed in, move the person into fresh air.[3] If the person is not breathing,

give artificial respiration.[3] Seek immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected area with

soap and plenty of water.[3] Seek immediate medical attention.[4]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[4][6] Remove contact lenses if present and easy to do.[4] Immediate

medical attention is required.[4]

Ingestion: Do NOT induce vomiting.[3][4] Never give anything by mouth to an unconscious

person.[3] Rinse mouth with water and call a physician immediately.[3][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3]
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Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides and carbon oxides.[4][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][6]

Accidental Release Measures
Procedures for cleaning up spills should be in place before handling the material.

Spill Detected

Assess Spill Size

Minor Spill

Small & Contained

Major Spill

Large or Uncontained

1. Ensure adequate ventilation & wear full PPE.
2. Remove ignition sources.

3. Use dry clean-up procedures (sweep, shovel).
4. Avoid generating dust.

5. Place in a suitable, closed, labeled container for disposal.

1. Clear area of personnel and move upwind.
2. Alert Emergency Responders.

3. Wear full body protective clothing with breathing apparatus.
4. Prevent spillage from entering drains.

5. Contain spill with sand, earth, or vermiculite.
6. Collect material into labeled containers for disposal.

Click to download full resolution via product page

Caption: Decision tree for responding to minor and major spills.

Methodology for Spill Containment and Cleanup:

Personal Precautions: Use personal protective equipment as detailed in Section 3.2.[3]

Ensure adequate ventilation and avoid breathing dust or vapors.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.peptide.com/custdocs/MSDS%20DAF101%20L-Phenylalaninol.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.peptide.com/custdocs/MSDS%20DAF101%20L-Phenylalaninol.pdf
https://www.benchchem.com/product/b126708?utm_src=pdf-body-img
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717992210000007504084876823870095/P2919_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717992210000007504084876823870095/P2919_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Precautions: Prevent the product from entering drains or waterways.[3][13]

Containment and Cleanup:

Minor Spills: For small spills, use dry clean-up procedures.[13] Sweep up and shovel the

material into a suitable, closed container for disposal without creating dust.[3][7]

Major Spills: For large spills, clear the area of all personnel and move upwind.[13] Alert

emergency responders.[13] Contain the spill with sand, earth, or vermiculite and collect

the recoverable product into labeled containers for disposal.[13]

Biological Context and Potential Signaling
While specific signaling pathways for Z-Phenylalaninol are not detailed in the safety literature,

its parent compound, Phenylalaninol, is known to be a psychostimulant and a monoamine

releasing agent (MRA).[14] Phenylalaninol shows a preference for releasing norepinephrine

and, to a lesser extent, dopamine.[14] This action is relevant for drug development

professionals, as understanding the potential biological activity of a compound and its analogs

is crucial for safety assessment.

Conceptual Monoamine Release by Phenylalaninol-like Compounds

Presynaptic Neuron

Vesicles containing
Norepinephrine (NE)

& Dopamine (DA)

Monoamine
Transporters

(e.g., NET, DAT)

Increased Release of
NE and DA into
Synaptic Cleft

Promotes Efflux

Phenylalaninol-like
Compound

(e.g., Z-Phenylalaninol)

Interacts with
Transporters
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Caption: Conceptual diagram of monoamine release by Phenylalaninol-like compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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